Cas no 14906-56-0 (Acetamide,N-(1-oxido-4-pyridinyl)-)

• Product name: Acetamide,N-(1-oxido-4-pyridinyl)-
• CAS No: 14906-56-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 204661

Acetamide,N-(1-oxido-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1-oxido-4-pyridinyl)-
• Acetamide, N-4-pyridinyl-,1-oxide
• Acetamide, N-(1-oxido-4-pyridinyl)-

• Inchi： 1S/C7H8N2O2/c1-6(10)8-7-2-4-9(11)5-3-7/h2-5H,1H3,(H,8,10)
• InChI Key： WRGWXVOPMXSGNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=[N+]([O-])C=C1)(=O)C

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.2
• Melting Point: 260-261 °C
• Boiling Point: 250.3°Cat760mmHg
• Flash Point: 105.2°C
• Refractive Index: 1.561
• PSA: 58.05000
• LogP: 1.72300
• pka: 13.20±0.70(Predicted)